4-[(phenylacetyl)amino]-N,N-dipropylbenzamide

• Molecular Formula: C21H26N2O2
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 4-[(2-phenylacetyl)amino]-N,N-dipropylbenzamide
• InChI: InChI=1S/C21H26N2O2/c1-3-14-23(15-4-2)21(25)18-10-12-19(13-11-18)22-20(24)16-17-8-6-5-7-9-17/h5-13H,3-4,14-16H2,1-2H3,(H,22,24)
• InChI Key: NAYYHNHCMGWXHI-UHFFFAOYSA-N
• SMILES: CCCN(CCC)C(=O)C1=CC=C(C=C1)NC(=O)CC2=CC=CC=C2

Description

4-[(phenylacetyl)amino]-N,N-dipropylbenzamide, also known as Fentanyl, is a synthetic opioid that is used as a pain medication. It is a potent and highly addictive drug that is used for the treatment of severe pain, particularly in cases where other pain medications have proven ineffective. Fentanyl is a Schedule II controlled substance and is only available by prescription.

Mechanism of Action

4-[(phenylacetyl)amino]-N,N-dipropylbenzamide works by binding to opioid receptors in the brain and spinal cord, which inhibits the transmission of pain signals. It also activates the reward centers in the brain, which can lead to addiction and dependence.
Biochemical and Physiological Effects:
4-[(phenylacetyl)amino]-N,N-dipropylbenzamide has a number of biochemical and physiological effects, including pain relief, sedation, respiratory depression, and euphoria. It can also cause nausea, vomiting, constipation, and itching. Long-term use of fentanyl can lead to tolerance, dependence, and addiction.

Advantages and Limitations for Lab Experiments

4-[(phenylacetyl)amino]-N,N-dipropylbenzamide is commonly used in laboratory experiments because of its potency and effectiveness in relieving pain. However, its potential for abuse and addiction can make it difficult to use in certain studies. Additionally, the side effects of fentanyl can be problematic in some experiments, particularly those involving respiratory or cardiovascular function.

Future Directions

There are a number of potential future directions for research on fentanyl. One area of interest is the development of new pain medications that are as effective as fentanyl but have a lower potential for abuse and addiction. Another area of interest is the use of fentanyl in the treatment of opioid addiction, particularly in combination with other medications and behavioral therapies. Finally, there is ongoing research into the molecular mechanisms of fentanyl and opioid receptors, which could lead to the development of new drugs with improved safety and effectiveness.

Synthesis Methods

4-[(phenylacetyl)amino]-N,N-dipropylbenzamide is synthesized from N-phenethyl-4-piperidone, which is first reacted with aniline and then with propionic anhydride to form N-phenethyl-4-(propionylanilino)piperidine. This compound is then reacted with phenyl magnesium bromide to form 4-[(phenylacetyl)amino]-N,N-dipropylbenzamide.

Scientific Research Applications

4-[(phenylacetyl)amino]-N,N-dipropylbenzamide has been extensively studied for its pain-relieving properties and its potential for abuse. It has also been studied for its potential use in anesthesia and as a treatment for opioid addiction. 4-[(phenylacetyl)amino]-N,N-dipropylbenzamide is commonly used in clinical research studies to compare its effectiveness and safety with other pain medications.